Cas no 1445385-02-3 (Lumicitabine)

Lumicitabine structure

Product Name:Lumicitabine

CAS No:1445385-02-3

MF:C₁₈H₂₅ClFN₃O₆

MW:433.8590

MDL:MFCD28902238

CID:2359784

PubChem ID:89658382

Update Time:2024-11-04

Lumicitabine Chemical and Physical Properties

Names and Identifiers

- 4-chloromethyl-2-deoxy-3,5-di-O-isobutyryl-2-fluorocytidine
- ALS 008176
- ALS-008176
- ALS8176
- ALS-8176
- Lumicitabine
- BNW5PQ52G1
- Lumicitabine [USAN]
- 4'-Chloromethyl-2'-deoxy-3',5'-di-o-isobutyryl-2'-fluorocytidine
- DB14808
- SB19168
- Q27274772
- Cytidine, 4'-C-(chloromethyl)-2'-deoxy-2'-fluoro-, 3',5'-bis(2-methylpropanoate)
- 4'-C-(Chloromethyl)-2'-deoxy-2'-fluoro-cytidine 3',5'-Bis(2-methylpropanoate)
- AC-30919
- DA-70734
- (2R,3R,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-2-(chloromethyl)-4-fluoro-2-((isobutyryloxy)methyl)tetrahydrofuran-3-yl Isobutyrate
- EN300-22129548
- [(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate
- HY-12983A
- MS-27760
- [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-[(2-methylpropanoyl)oxy]oxolan-2-yl]methyl 2-methylpropanoate
- CS-5699
- LUMICITABINE [INN]
- SCHEMBL15070623
- CHEMBL3417258
- lumicitabina
- LUMICITABINE [WHO-DD]
- Lumicitabine (USAN)
- ((2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-((2-methylpropanoyl)oxy)oxolan-2-yl)methyl 2-methylpropanoate
- 1445385-02-3
- UNII-BNW5PQ52G1
- lumicitabinum
- DTXSID801028057
- MDL： MFCD28902238
- Inchi： 1S/C18H25ClFN3O6/c1-9(2)15(24)27-8-18(7-19)13(28-16(25)10(3)4)12(20)14(29-18)23-6-5-11(21)22-17(23)26/h5-6,9-10,12-14H,7-8H2,1-4H3,(H2,21,22,26)/t12-,13+,14-,18-/m1/s1
- InChI Key： MJVKYGMNSQJLIN-KYZVSKTDSA-N
- SMILES： ClC([H])([H])[C@@]1(C([H])([H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O)[C@]([H])([C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)F)OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 433.1415914g/mol
Monoisotopic Mass: 433.1415914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 728
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 121
XLogP3: 1.5

Lumicitabine Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Lumicitabine Pricemore >>

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